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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353

Introduction: Direct Red 239 is a diazo synthetic dye used extensively in various industrial and
research applications, primarily for dyeing cellulosic fibers such as cotton, as well as paper and
leather.[1][2] For researchers, scientists, and drug development professionals, a thorough
understanding of its material properties and safety protocols is paramount to ensure safe
handling and accurate experimental outcomes. This guide provides an in-depth overview of the
material safety data for Direct Red 239 (CAS No: 60202-35-9), compiling quantitative data,
outlining safety protocols, and visualizing emergency procedures.

Chemical and Physical Properties

Direct Red 239 is a complex sodium salt of a sulfonated azo compound.[3] Its physical and
chemical characteristics are crucial for its application and for determining appropriate storage
and handling procedures. While some sources cite alternative CAS numbers or molecular
formulas, the data below is compiled from the most consistent and authoritative sources.[4][5]
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Property Value Source(s)

CAS Number 60202-35-9 [4][6]

Molecular Formula Ca1H24NsNasO15Sa [3][4]

Molecular Weight 1060.9 g/mol [31[4]
Red-brown to yellowish-red

Appearance [1][71(8]
powder

Odor Odorless [6]

Melting Point > 300 °C [1119]

o Soluble (yields a yellow-light

Solubility in Water ] [11[31[5]
red solution)

Solubility at 90°C 75 g/L [10]
Soluble in concentrated
sulfuric acid, chloroform, and

Other Solubilities DMF. Slightly soluble in [111519]
ethanol. Insoluble in acetone
and butanol.

Insolubles 0.15% wiw [10]

Hazard Identification and Toxicology

According to aggregated data from multiple suppliers under the Globally Harmonized System

(GHS), Direct Red 239 is not classified as a hazardous chemical.[4] However, like many

powdered reagents, it can pose mechanical irritation risks and may be harmful if not handled

properly. The chemical, physical, and toxicological properties have not been thoroughly

investigated.[6]
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Potential Hazard

Description

Source(s)

Eye Contact

Dust may cause irritation and

inflammation.

[6]

Skin Contact

Prolonged or repeated contact
may cause skin irritation in

sensitive individuals.

[6]

Considered harmful if

swallowed. May cause

Ingestion gastrointestinal irritation with [6]
symptoms like nausea,
vomiting, and diarrhea.
May cause irritation of the

Inhalation respiratory tract and mucous [6]

membranes.

Chronic Effects

No information is available on
chronic effects, epidemiology,

teratogenicity, or neurotoxicity.

[6]

Carcinogenicity

Not listed as a carcinogen by
ACGIH, IARC, NIOSH, NTP, or
OSHA.

[6]

Mutagenicity

Mutagenicity data has been
reported, but specific details

are not widely available.

[6]

LD50/LC50

Data not listed or available.

[6]

Experimental and Handling Protocols

Adherence to strict laboratory protocols is essential to minimize exposure and ensure a safe

working environment.

3.1 Engineering Controls To control airborne levels of the dye powder, work should be

conducted in well-ventilated areas.[11] The use of process enclosures or local exhaust
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ventilation (such as a chemical fume hood) is highly recommended, especially when handling
bulk quantities.[6] Safety showers and eyewash facilities must be readily accessible in any
laboratory where Direct Red 239 is handled.[6]

3.2 Personal Protective Equipment (PPE) Appropriate PPE is mandatory to prevent direct
contact with the dye. The following workflow outlines the selection process for necessary
protective gear.
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Researcher Handling
Direct Red 239 Powder

Wear appropriate protective eyeglasses
or chemical safety goggles.

l

Wear appropriate protective gloves
(e.g., nitrile) to prevent skin exposure.

l

Wear a lab coat or appropriate
protective clothing to minimize skin contact.

:

Is there a risk of inhalation or
dust generation is not controlled?

Use a NIOSH/MSHA-approved

respirator.

Proceed with Experiment

Click to download full resolution via product page

Workflow for selecting appropriate Personal Protective Equipment (PPE).
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3.3 Handling and Storage

o Handling: Minimize dust generation and accumulation. Avoid contact with eyes, skin, and
clothing. Avoid ingestion and inhalation. Wash hands thoroughly after handling.
Contaminated clothing should be removed and washed before reuse.[6][10]

o Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.
[10] Keep containers tightly closed and preserve in light-resistant containers to maintain

product integrity.[6]

Emergency Procedures

In the event of accidental exposure or spillage, the following protocols, based on standard
laboratory safety practices, should be followed immediately.

4.1 First Aid Measures The logical flow for responding to an exposure event is critical for
mitigating harm.
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Exposure Event Occurs

What is the route of exposure?

Inhalation

Inhalation Skin Contact Eye Contact Ingestion

v v

( T — ) [ 1. Immediately flush eyes with plenty of water]

. Pyl q for at least 15 minutes.
2. Get medical aid if irritation develops or persists. 2. Occasionally lift upper and lower eyelids.

1. If victim is conscious, give 2-4 cupfuls
of milk or water.
2. Do NOT induce vomiting.
3. Never give anything by mouth to an
unconscious person.

2. If breathing is difficult, give oxygen.

1. Move to fresh air immediately.
3. If not breathing, give artificial respiration.

Get Medical Aid Immediately

Click to download full resolution via product page

Logical workflow for first aid response to Direct Red 239 exposure.

4.2 Accidental Release Measures For spills, the primary goal is to contain and clean the
material without creating airborne dust.
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@ Direct Red 239 Powder DD
;
[ Ensure appropriate PPE is worn j

(respirator, goggles, gloves, lab coat).
;

( Ensure area is well-ventilated. )
;

(Clean up spills immediately. )
;

[ Use methods that AVOID generating dust. j

Vacuum or gently sweep up material.

Place material into a suitable,
closed container for disposal.

Dispose of waste according to local,
state, and federal regulations.

Cleanup Complete

Click to download full resolution via product page

Protocol for the safe cleanup of a solid Direct Red 239 spill.
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4.3 Disposal Considerations Chemical waste generators must determine if a discarded
chemical is classified as hazardous waste.[6] Consult state and local hazardous waste
regulations to ensure complete and accurate classification and disposal.[6]

Stability and Reactivity

Understanding the chemical stability of Direct Red 239 is key to preventing hazardous
reactions.

Parameter Description Source(s)

) N Stable under normal
Chemical Stability [6]
temperatures and pressures.

N _ Incompatible materials, excess
Conditions to Avoid ) [6]
heat, strong oxidants.

- Strong oxidizing agents, strong
Incompatibilities ) [6]
reducing agents.

May produce irritating and

toxic fumes and gases, such
Hazardous Decomposition as carbon oxides, nitrogen [6]

oxides, and sulfur oxides,

during thermal decomposition.

Hazardous Polymerization Will not occur. [6]

Fastness Properties

For researchers using this dye in material science or textile applications, its fastness properties
are of significant interest. The following data pertains to its performance on cotton fabric.
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Fastness Test Grade (1-5 Scale) Source(s)
Light Fastness 4-5 [8][10]
Washing / Soaping Fastness

: 4-5 [8][10]
(Fading)
Soaping Fastness (Staining) 4 [8]
Perspiration Fastness 4 [10]
Water Logging Fastness

_ gging 4 (5]
(Fading)
Water Logging Fastness

"1 o9 23 ]
(Staining)
Acid Resistance 5 [8]
Alkali Resistance 2-3 [8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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